1,4-Dichloro-2-(methylsulfonyl)benzene
Description
Synthesis Analysis
The synthesis of sulfonyl benzene derivatives is often achieved through reactions involving sulfonyl chlorides or sulfonamides with various reagents. For example, the synthesis of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chlorides involves the interaction of N-methyl-benzenesulfonamides with chlorosulfonic acid . Similarly, the synthesis of 1,3-bis(styrylsulfonyl)benzene is described, which involves the use of different isomeric forms and their subsequent reactions . These methods could potentially be adapted for the synthesis of 1,4-Dichloro-2-(methylsulfonyl)benzene by choosing appropriate starting materials and reaction conditions.
Molecular Structure Analysis
The molecular structure of sulfonyl benzene derivatives is characterized using techniques such as X-ray crystallography, IR spectroscopy, and NMR spectroscopy. For instance, the crystal and molecular structure of two isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride were determined using X-ray single crystal diffraction . The configurational assignments of 1,3-bis(styrylsulfonyl)benzene were made based on IR, 1H NMR, and 13C NMR spectral data . These techniques would be applicable for analyzing the molecular structure of 1,4-Dichloro-2-(methylsulfonyl)benzene.
Chemical Reactions Analysis
The chemical reactivity of sulfonyl benzene derivatives can be explored through various reactions. For example, the cyclopropanation of 1,3-bis(styrylsulfonyl)benzene with dimethylsulfonium methylide has been described . Additionally, the synthesis of five-membered heterocycles involving the dilithiated species of (isopropylsulfonyl)benzene showcases the reactivity of sulfonyl groups in heterocyclic compound formation . These reactions provide a basis for understanding the types of chemical transformations that 1,4-Dichloro-2-(methylsulfonyl)benzene might undergo.
Physical and Chemical Properties Analysis
The physical and chemical properties of sulfonyl benzene derivatives can be inferred from their molecular structure and the nature of their substituents. The steric hindrance and electronic effects of the sulfonyl and other substituent groups can influence properties such as solubility, melting point, and reactivity. The provided papers do not directly discuss the properties of 1,4-Dichloro-2-(methylsulfonyl)benzene, but the properties of similar compounds, such as those mentioned in the papers, can provide valuable insights .
Mechanism of Action
Target of Action
This compound is a derivative of benzene, which is known to interact with various biological molecules due to its aromatic structure . .
Mode of Action
As a benzene derivative, it may interact with biological targets through pi-pi stacking, a common interaction between aromatic rings . The dichloro and methylsulfonyl groups may also influence its interactions with targets, potentially through electrostatic or dipole-dipole interactions .
Biochemical Pathways
Benzene and its derivatives can participate in various biochemical reactions, including redox reactions and conjugation reactions . .
Pharmacokinetics
Given its molecular structure, it may be lipophilic, which could influence its absorption and distribution . Its metabolism and excretion would likely involve the liver and kidneys, respectively, as is common for many xenobiotics .
Result of Action
Given its structural similarity to benzene, it may have similar effects, such as causing cellular damage through the generation of reactive oxygen species . .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1,4-Dichloro-2-(methylsulfonyl)benzene. Factors such as temperature, pH, and the presence of other chemicals can affect its stability and interactions with biological targets . Additionally, the compound’s efficacy may be influenced by the physiological state of the organism, including factors such as age, sex, and health status .
properties
IUPAC Name |
1,4-dichloro-2-methylsulfonylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl2O2S/c1-12(10,11)7-4-5(8)2-3-6(7)9/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBBNXJVBRMNLIN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=C(C=CC(=C1)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40216805 | |
Record name | Benzene, 1,4-dichloro-2-(methylsulfonyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40216805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dichloro-2-(methylsulfonyl)benzene | |
CAS RN |
66640-63-9 | |
Record name | Benzene, 1,4-dichloro-2-(methylsulfonyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0066640639 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzene, 1,4-dichloro-2-(methylsulfonyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40216805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 66640-63-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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